A highly selective route to linear alpha olefins from biomass-derived lactones and unsaturated acids†

Chemical Communications Pub Date: 2013-06-27 DOI: 10.1039/C3CC43587C

Abstract

This work demonstrates the use of Lewis-acid catalysts, such as gamma-alumina and tungstated alumina, for selective production of linear alpha olefins by decarboxylation of lactones and unsaturated carboxylic acids.

Graphical abstract: A highly selective route to linear alpha olefins from biomass-derived lactones and unsaturated acids
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